Cas no 1330764-96-9 (ethyl 5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylate)

Ethyl 5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylate is a heterocyclic compound featuring a naphthyridine core with a tetrahydro modification and an ethyl ester functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research. The saturated ring system enhances stability while the ester group offers reactivity for further derivatization. Its scaffold is valuable for constructing biologically active molecules, including potential kinase inhibitors or CNS-targeting agents. The compound’s balanced lipophilicity and moderate polarity facilitate solubility in common organic solvents, streamlining purification and handling. Its synthetic utility and structural features make it a useful intermediate in medicinal chemistry and drug discovery.
ethyl 5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylate structure
1330764-96-9 structure
Product Name:ethyl 5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylate
CAS No:1330764-96-9
MF:C11H14N2O2
MW:206.241062641144
CID:6014634
PubChem ID:131442356
Update Time:2025-11-06

ethyl 5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylate
    • 1330764-96-9
    • EN300-1716949
    • Inchi: 1S/C11H14N2O2/c1-2-15-11(14)10-7-13-6-8-5-12-4-3-9(8)10/h6-7,12H,2-5H2,1H3
    • InChI Key: ILENGFGHTYMLPC-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CN=CC2CNCCC=21)=O

Computed Properties

  • Exact Mass: 206.105527694g/mol
  • Monoisotopic Mass: 206.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 51.2Ų

ethyl 5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylate Pricemore >>

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Additional information on ethyl 5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylate

Comprehensive Overview of Ethyl 5,6,7,8-Tetrahydro-2,7-Naphthyridine-4-Carboxylate (CAS No. 1330764-96-9)

Ethyl 5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylate, with the CAS No. 1330764-96-9, is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the naphthyridine family, a class of nitrogen-containing bicyclic compounds known for their diverse biological activities. Researchers are particularly interested in its potential applications as a building block for drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of ethyl 5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylate features a fused bicyclic core with an ester functional group, making it a versatile intermediate in organic synthesis. Its CAS No. 1330764-96-9 is frequently searched in scientific databases, reflecting its relevance in modern medicinal chemistry. Recent studies highlight its role in the synthesis of bioactive molecules, aligning with the growing demand for novel therapeutic agents in oncology and infectious diseases.

One of the trending topics in the scientific community is the exploration of sustainable synthetic routes for heterocyclic compounds like ethyl 5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylate. Researchers are investigating green chemistry approaches, such as catalytic hydrogenation and microwave-assisted synthesis, to reduce environmental impact. This aligns with the broader industry shift toward eco-friendly pharmaceutical manufacturing, a subject frequently queried in search engines.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The naphthyridine scaffold is known to interact with neurotransmitter receptors, making it a candidate for treating neurological disorders. Searches for "CNS-active naphthyridine derivatives" have surged, reflecting the public's focus on mental health and neurodegenerative diseases like Alzheimer's and Parkinson's.

From a commercial perspective, CAS No. 1330764-96-9 is often listed in catalogs of specialty chemical suppliers, emphasizing its importance in high-value fine chemicals. The compound's stability and solubility profile make it suitable for scale-up processes, a critical factor for industrial applications. Questions like "where to buy ethyl 5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylate" are common among procurement specialists, underscoring its demand.

In summary, ethyl 5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylate (CAS No. 1330764-96-9) represents a promising candidate in drug discovery and material science. Its multifaceted applications, coupled with ongoing research into sustainable synthesis and CNS therapeutics, ensure its continued relevance in scientific and industrial domains.

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